N-(3-(benzofuran-2-yl)-3-hydroxypropyl)thiophene-2-sulfonamide
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Overview
Description
“N-(3-(benzofuran-2-yl)-3-hydroxypropyl)thiophene-2-sulfonamide” is a sulfonamide compound that contains a benzofuran and thiophene ring . Sulfonamides are a group of compounds characterized by a sulfonyl functional group attached to two carbon atoms . Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings . Thiophene is a heterocyclic compound with a 5-membered ring containing four carbon atoms and a sulfur atom .
Synthesis Analysis
The synthesis of such a compound would likely involve complex organic chemistry reactions. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Thiophenes, for example, are known to undergo reactions like halogenation and metal-catalyzed cross-coupling .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. These could include properties like melting point, boiling point, solubility, and stability .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including those containing benzofuran moieties, have gained attention due to their remarkable therapeutic efficacy as antibacterial agents . Researchers have synthesized novel furan derivatives to combat microbial resistance, and this compound could be a valuable addition to the arsenal. Its antibacterial activity against both gram-positive and gram-negative bacteria warrants further investigation.
Antioxidant Properties
Certain 3-arylbenzofuranone derivatives exhibit efficient scavenging abilities against carbon and oxygen-centered radicals, making them excellent antioxidants for polymers . The compound’s potential as an antioxidant could have implications in materials science and health-related applications.
Anticancer Potential
Substituted benzofurans have demonstrated dramatic anticancer activities . Specifically, compound 36 (a derivative of our compound of interest) has shown significant cell growth inhibitory effects across various cancer cell lines. These include leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Further studies could explore its mechanism of action and potential clinical applications.
Cytotoxic Properties
The compound’s cytotoxic properties have been evaluated against human cancer cells. Understanding its selectivity and toxicity profiles is crucial for potential therapeutic use .
Other Therapeutic Applications
Beyond the mentioned fields, furan derivatives have been explored for their diuretic, muscle relaxant, anti-protozoal, and anti-ulcer effects . While specific data on our compound is limited, its structural similarity suggests potential in these areas.
Pal, P. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. IntechOpen. DOI: 10.5772/intechopen.1004117 Xin, Y., et al. (2006). Synthesis and antioxidant activity of 3-arylbenzofuranone derivativesMedicinal Chemistry Research, 15(5), 317-324. Literature references from Natural source, bioactivity and synthesis of benzofuran derivatives and New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one. Synthesis, antioxidant, and antibacterial studies of phenolic esters (2012). Medicinal Chemistry Research, 21(9), 1999-2006.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S2/c17-12(14-10-11-4-1-2-5-13(11)20-14)7-8-16-22(18,19)15-6-3-9-21-15/h1-6,9-10,12,16-17H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHTPDGGUSAXJSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(CCNS(=O)(=O)C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzofuran-2-yl)-3-hydroxypropyl)thiophene-2-sulfonamide |
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